4-[2-(2H-tetrazol-5-yl)ethyl]morpholine

• IUPAC Name: 4-[2-(2H-tetrazol-5-yl)ethyl]morpholine
• InChI: InChI=1S/C7H13N5O/c1(7-8-10-11-9-7)2-12-3-5-13-6-4-12/h1-6H2,(H,8,9,10,11)
• InChI Key: GCNXKLJPMMHBJH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCC2=NNN=N2
• Molecular Formula: C7H13N5O
• Molecular Weight: 183.21 g/mol

Description

4-[2-(2H-Tetrazol-5-yl)ethyl]morpholine is a heterocyclic compound featuring a morpholine ring linked via an ethyl chain to a tetrazole moiety. Tetrazoles are nitrogen-rich heterocycles known for their metabolic stability and hydrogen-bonding capabilities, making them valuable in medicinal chemistry and materials science .

Scientific Research Applications

Medicinal Chemistry

Bioisosterism and Drug Design
The tetrazole ring in 4-[2-(2H-tetrazol-5-yl)ethyl]morpholine acts as a bioisostere for carboxylic acids, which is advantageous in drug design. This property allows for the modification of pharmacokinetic properties while maintaining biological activity. Tetrazoles are known to enhance metabolic stability and improve membrane permeability, making them suitable candidates for drug development .

Therapeutic Applications
Research has indicated that compounds containing the tetrazole group exhibit various biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that tetrazole derivatives can inhibit key enzymes involved in cancer progression and inflammatory responses, such as P38 MAP kinase . This positions 4-[2-(2H-tetrazol-5-yl)ethyl]morpholine as a potential lead compound for developing new therapeutics targeting these pathways.

Chemical Synthesis

Building Block for Complex Molecules
4-[2-(2H-tetrazol-5-yl)ethyl]morpholine serves as a versatile building block in organic synthesis. Its ability to participate in various chemical reactions, including oxidation, reduction, and substitution, allows chemists to create a wide range of derivatives with tailored properties. The synthesis often involves multicomponent reactions (MCRs), which are efficient methods for generating complex structures from simple starting materials .

Catalysis
The compound has also been explored as a catalyst in organic reactions due to its unique electronic properties imparted by the tetrazole group. Its ability to coordinate with metals enhances catalytic activity in several reactions, making it valuable in synthetic chemistry .

Material Science

Development of New Materials
In materials science, 4-[2-(2H-tetrazol-5-yl)ethyl]morpholine is investigated for its potential use in creating novel polymers and sensors. The incorporation of the tetrazole moiety can improve the thermal stability and mechanical properties of polymers, leading to advanced materials with specific functionalities.

Sensor Technology
The compound's interaction with various analytes makes it suitable for sensor applications. Research has demonstrated that tetrazole derivatives can be designed to selectively bind to specific ions or molecules, paving the way for sensitive detection methods in environmental monitoring and biomedical applications .

Biological Research

Enzyme Inhibition Studies
The compound's structure allows it to interact with biological targets effectively. Studies have shown that 4-[2-(2H-tetrazol-5-yl)ethyl]morpholine can inhibit specific enzymes involved in metabolic pathways, which is crucial for understanding disease mechanisms and developing therapeutic strategies .

Receptor Binding Studies
Research indicates that tetrazole-containing compounds can form multiple hydrogen bonds with receptor sites due to their nitrogen-rich structure. This property enhances their binding affinity and specificity towards biological receptors, making them valuable tools in pharmacological research .

Comparison with Similar Compounds

Comparison with Structural Analogues

Tetrazole-Morpholine Derivatives with Varied Substituents

4-[(2H-Tetrazol-5-yl)methyl]morpholine

• Structure : Features a methyl linker instead of ethyl.
• Synthesis : Used in crystallographic studies to form coordination polymers with dodecatungstosilicate anions, demonstrating its utility in materials science .
• Key Difference : Shorter linker (methyl vs. ethyl) may reduce conformational flexibility, impacting binding in biological systems or coordination chemistry.

Ethyl 5-(4-Morpholino-2H-tetrazol-2-yl)acetate (CAS 175205-05-7)

• Structure : Ethyl ester substituent on the tetrazole ring.
• Molecular Formula : C₉H₁₅N₅O₃ (vs. hypothetical C₇H₁₂N₅O for 4-[2-(2H-tetrazol-5-yl)ethyl]morpholine) .
• Application : Serves as an intermediate in organic synthesis, where the ester group enables further functionalization. The ethyl chain enhances lipophilicity compared to methyl-linked analogues.

Morpholine Derivatives with Alternative Heterocycles

4-[2-(Pyrazol-3-yloxy)ethyl]morpholine Hydrochloride

• Structure : Pyrazole ring linked via an oxyethyl chain to morpholine.
• Patent Data : Amorphous solid forms of this compound were developed to improve solubility and bioavailability for pharmaceutical applications .

4-(2-{[4-(2-Methoxyphenyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}ethyl)morpholine

• Structure : Triazole-sulfanyl-ethyl-morpholine derivative with aryl substituents.
• Molecular Weight : 397.49 g/mol (vs. ~211 g/mol for 4-[2-(2H-tetrazol-5-yl)ethyl]morpholine) .
• Application : The sulfanyl linker and bulky substituents suggest use in kinase inhibition or as a protease modulator, diverging from tetrazole’s typical roles.

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituent	Application	Reference
4-[2-(2H-Tetrazol-5-yl)ethyl]morpholine (hypothetical)	C₇H₁₂N₅O	Ethyl-linked tetrazole	Coordination chemistry
Ethyl 5-(4-Morpholino-2H-tetrazol-2-yl)acetate	C₉H₁₅N₅O₃	Ethyl ester	Organic synthesis intermediate
4-[2-(Pyrazol-3-yloxy)ethyl]morpholine HCl	C₁₄H₂₀ClN₃O₂	Pyrazole-oxyethyl	Pharmaceutical amorphous forms
Triazole-sulfanyl-ethyl-morpholine	C₂₀H₂₃N₅O₂S	Triazole-sulfanyl, aryl	Enzyme inhibition

Table 2: Physicochemical Properties

Property	4-[2-(2H-Tetrazol-5-yl)ethyl]morpholine	Pyrazole Derivative	Triazole Derivative
Molecular Weight (g/mol)	~211	~296	397.49
Likely Solubility	Moderate (crystalline)	High (amorphous)	Low (bulky substituents)
Hydrogen-Bonding Capacity	High (tetrazole N-H)	Moderate (pyrazole)	High (triazole, sulfanyl)

Preparation Methods

Cycloaddition-Based Synthesis via Nitrile Precursors

The most widely applicable method for tetrazole ring formation involves the [2+3] cycloaddition between nitriles and sodium azide, catalyzed by Lewis acids such as zinc bromide. For 4-[2-(2H-tetrazol-5-yl)ethyl]morpholine, this approach begins with the synthesis of 4-(2-cyanoethyl)morpholine , followed by tetrazole cyclization.

Step 1: Synthesis of 4-(2-Cyanoethyl)morpholine
Morpholine undergoes nucleophilic alkylation with acrylonitrile in the presence of a base (e.g., potassium carbonate) and a polar aprotic solvent like acetonitrile. The reaction proceeds via Michael addition, yielding 4-(2-cyanoethyl)morpholine:

$$\text{Morpholine} + \text{CH}$$2=\text{CHCN} \xrightarrow{\text{K}2\text{CO}_3, \text{MeCN}} \text{4-(2-Cyanoethyl)morpholine}

Typical conditions include reflux (80–100°C) for 12–24 hours, achieving yields >85% after aqueous workup.

Step 2: Tetrazole Ring Formation
The nitrile group in 4-(2-cyanoethyl)morpholine reacts with sodium azide (NaN$_3$) and zinc bromide (ZnBr$_2$) in a polar solvent (e.g., DMF or water) at elevated temperatures (100–120°C). This generates the tetrazole ring via a [2+3] cycloaddition:

$$\text{4-(2-Cyanoethyl)morpholine} + \text{NaN}$$3 \xrightarrow{\text{ZnBr}2, \text{DMF}} \text{4-[2-(2H-Tetrazol-5-yl)ethyl]morpholine}

Reaction times range from 12–48 hours, with yields of 70–80% after recrystallization.

Key Considerations :

• Regioselectivity : The reaction favors the 2H-tetrazole tautomer due to steric and electronic effects of the ethylmorpholine substituent.

• Safety : Sodium azide requires careful handling due to toxicity and explosive risks. Alternatives like trimethylsilyl azide (TMSN$_3$) may reduce hazards.

Alkylation of Preformed Tetrazole Derivatives

An alternative route involves coupling a pre-synthesized tetrazole-containing alkyl halide with morpholine. This method avoids nitrile intermediates but requires access to 2-(2H-tetrazol-5-yl)ethyl bromide .

Step 1: Synthesis of 2-(2H-Tetrazol-5-yl)ethanol
2-Cyanoethanol is converted to 2-(2H-tetrazol-5-yl)ethanol via cycloaddition with NaN$_3$/ZnBr$_2$, similar to Step 2 in Section 1.1.

Step 2: Bromination of the Alcohol
2-(2H-Tetrazol-5-yl)ethanol is treated with hydrobromic acid (HBr) or phosphorus tribromide (PBr$_3$) to yield 2-(2H-tetrazol-5-yl)ethyl bromide:

$$\text{2-(2H-Tetrazol-5-yl)ethanol} + \text{PBr}_3 \rightarrow \text{2-(2H-Tetrazol-5-yl)ethyl bromide}$$

Yields exceed 75% under anhydrous conditions at 0–5°C.

Step 3: Morpholine Alkylation
Morpholine reacts with 2-(2H-tetrazol-5-yl)ethyl bromide in a polar solvent (e.g., THF or acetonitrile) using a base (e.g., K$_2$CO$_3$) to facilitate nucleophilic substitution:

$$\text{Morpholine} + \text{2-(2H-Tetrazol-5-yl)ethyl bromide} \xrightarrow{\text{K}$$2\text{CO}3, \text{THF}} \text{4-[2-(2H-Tetrazol-5-yl)ethyl]morpholine}

Reaction conditions: 60–80°C for 6–12 hours, yielding 65–70% product after extraction.

Reductive Amination Approach

A less common but viable method employs reductive amination between 2-(2H-tetrazol-5-yl)acetaldehyde and morpholine.

Step 1: Synthesis of 2-(2H-Tetrazol-5-yl)acetaldehyde
2-Cyanoacetaldehyde undergoes cycloaddition with NaN$_3$/ZnBr$_2$ to form 2-(2H-tetrazol-5-yl)acetaldehyde.

Step 2: Reductive Amination
Morpholine and 2-(2H-tetrazol-5-yl)acetaldehyde react in the presence of a reducing agent (e.g., sodium cyanoborohydride, NaBH$_3$CN) in methanol or ethanol:

$$\text{Morpholine} + \text{2-(2H-Tetrazol-5-yl)acetaldehyde} \xrightarrow{\text{NaBH}_3\text{CN}} \text{4-[2-(2H-Tetrazol-5-yl)ethyl]morpholine}$$

Yields are moderate (50–60%) due to competing imine formation side reactions.

Optimization Strategies and Challenges

Solvent and Catalyst Selection

• Cycloaddition Reactions : DMF or water enhances NaN$_3$ solubility, while ZnBr$_2$ improves reaction rates. Phase transfer catalysts (e.g., tetrabutylammonium bromide) may aid in biphasic systems.

• Alkylation Reactions : Non-polar solvents like THF minimize side reactions, while K$_2$CO$_3$ ensures efficient deprotonation.

Purification Techniques

• Chromatography Avoidance : As highlighted in olmesartan medoxomil synthesis, column chromatography is avoided industrially. Instead, crystallization (e.g., from ethanol/water mixtures) or acid-base extraction achieves >99% purity.

• Impurity Profiling : Common impurities include unreacted nitriles or azide byproducts, monitored via HPLC.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Cycloaddition	70–80	>99.5	Scalable, minimal protection needed	Requires toxic NaN$_3$
Alkylation	65–70	98–99	Straightforward alkylation chemistry	Low yields for bromide synthesis
Reductive Amination	50–60	95–97	Avoids alkyl halides	Side reactions reduce efficiency

Industrial-Scale Considerations

• Cost Efficiency : Cycloaddition routes are preferred for large-scale production due to lower reagent costs.

• Safety Protocols : Sodium azide handling mandates inert atmospheres and explosion-proof equipment.

• Green Chemistry : Recent advances explore microwave-assisted cycloadditions to reduce reaction times and energy consumption .

Q & A

Q. How can crystallographic data guide the design of co-crystals or salts for improved solubility?

• Analyze packing motifs (e.g., hydrogen-bond donors/acceptors) to select co-formers (e.g., succinic acid). demonstrated successful co-crystallization of morpholine-tetrazole hybrids with tungstosilicate anions .
• Calculate Hansen solubility parameters (δD, δP, δH) to predict miscibility with excipients .